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Compound of Interest

Compound Name: E722-2648

Cat. No.: B11036654 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
E722-2648 is a potent and specific small molecule inhibitor of the β-catenin/B-cell lymphoma 9

(BCL9) protein-protein interaction.[1][2][3] By disrupting this complex, E722-2648 effectively

blocks oncogenic Wnt signaling, a pathway frequently dysregulated in various cancers,

particularly colorectal cancer (CRC).[4][5] In preclinical studies, E722-2648, also referred to as

C-1, has demonstrated antitumor activity in both CRC cell lines and xenograft mouse models.

[2][3][6] The compound has also been shown to disrupt cholesterol homeostasis in cancer

cells.[1][4] These application notes provide detailed protocols for the formulation of E722-2648
for intraperitoneal (IP) injection, along with methodologies for key experiments to assess its

biological activity.

Physicochemical and Biological Properties
A summary of the key quantitative data for E722-2648 is presented in the table below for easy

reference.
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Property Value Reference

Molecular Formula C₂₁H₃₀N₂OS₂ [1]

Molecular Weight 390.61 g/mol [7]

CAS Number 931963-55-2 [1]

Binding Affinity (ITC K_D_) 1.05 µM [2][8]

In Vitro Potency (IC₅₀) 9 µM [2][8]

In Vivo Dosage (IP) 3-4 mg/kg [4][6]

Signaling Pathway and Mechanism of Action
E722-2648 targets a critical node in the canonical Wnt signaling pathway. In the "On-State" of

this pathway, β-catenin accumulates in the nucleus and forms a complex with T-cell

factor/lymphoid enhancer factor (TCF/LEF) transcription factors. This complex requires the

coactivator BCL9 to initiate the transcription of Wnt target genes, which drive cell proliferation.

E722-2648 competitively inhibits the interaction between β-catenin and BCL9, thereby

preventing the assembly of the transcriptional complex and suppressing the expression of

oncogenes like AXIN2 and CD44.[2][5]
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Mechanism of E722-2648 Action in the Nucleus
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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